Cas no 82448-67-7 (2',4',5,7-tetrahydroxy-5'-(3-methyl-2-butenyl)isoflavone)

• Product name: 2',4',5,7-tetrahydroxy-5'-(3-methyl-2-butenyl)isoflavone
• CAS No: 82448-67-7
• MF: C₂₀H₁₈O₆
• MW: 354.35332
• CID: 2013146
• PubChem ID: 5481228

2',4',5,7-tetrahydroxy-5'-(3-methyl-2-butenyl)isoflavone Chemical and Physical Properties

Names and Identifiers

• 2',4',5,7-tetrahydroxy-5'-(3-methyl-2-butenyl)isoflavone
• Allolicoisoflavone
• Allolicoisoflavone A
• 3-(2,4-dihydroxy-5-(3-methylbut-2-en-1-yl)phenyl)-5,7-dihydroxy-4H-chromen-4-one
• CHEMBL1929044
• 3-[2,4-dihydroxy-5-(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-4H-chromen-4-one
• CHEBI:69085
• 82448-67-7
• Q27137424
• UNII-OEL77NM46K
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-5,7-dihydroxy-
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl)-5,7-dihydroxy-
• OEL77NM46K
• 5,7,2',4'-Tetrahydroxy-5'-prenylisflavone
• 3-[2,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxychromen-4-one

• Inchi： InChI=1S/C20H18O6/c1-10(2)3-4-11-5-13(16(23)8-15(11)22)14-9-26-18-7-12(21)6-17(24)19(18)20(14)25/h3,5-9,21-24H,4H2,1-2H3
• InChI Key： WHPDMWPIFCRONU-UHFFFAOYSA-N
• SMILES： CC(=CCC1=CC(=C(C=C1O)O)C2=COC3=CC(=CC(=C3C2=O)O)O)C

Computed Properties

• Exact Mass: 354.11033829g/mol
• Monoisotopic Mass: 354.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 4.2

Additional information on 2',4',5,7-tetrahydroxy-5'-(3-methyl-2-butenyl)isoflavone

测试